5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine

• Molecular Formula: C22H15F3N6O
• Molecular Weight: 436.4 g/mol
• IUPAC Name: 5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C22H15F3N6O/c1-31-17-8-3-2-7-16(17)19-20(31)27-21(30-28-19)29-26-12-15-9-10-18(32-15)13-5-4-6-14(11-13)22(23,24)25/h2-12H,1H3,(H,27,29,30)/b26-12+
• InChI Key: ZSECZMAIFWIEJE-RPPGKUMJSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2C3=C1N=C(N=N3)N/N=C/C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F
• SMILES: CN1C2=CC=CC=C2C3=C1N=C(N=N3)NN=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F

Description

5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine is a synthetic compound that has gained attention due to its potential use in scientific research. It is a complex molecule with a unique structure that makes it an interesting target for researchers in various fields. In

Mechanism of Action

The mechanism of action of 5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine is not fully understood. However, it is believed to work by binding to DNA and interfering with its replication and transcription. It may also inhibit the activity of certain enzymes, which could contribute to its anticancer activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory activity in animal models. However, more research is needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine in lab experiments is its potential anticancer activity. It may also be useful as a fluorescent probe for detecting DNA damage. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine. One direction could be to investigate its potential as a therapeutic agent for cancer. Another direction could be to explore its use as a fluorescent probe for detecting DNA damage in living cells. Additionally, more research is needed to fully understand its mechanism of action and its effects on the human body.

Synthesis Methods

The synthesis of 5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine is a complex process that involves several steps. The starting materials for the synthesis are commercially available and include 5-aminoindole, 5-(3-trifluoromethylphenyl)furan-2-carboxaldehyde, and 1,2,4-triazine-3,5-diamine. The reaction conditions are carefully controlled to ensure the formation of the desired product. The final compound is purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

5-methyl-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine has potential applications in scientific research. It has been shown to have anticancer activity in vitro and in vivo, making it a promising candidate for cancer research. It has also been investigated for its potential use as a fluorescent probe for detecting DNA damage. Additionally, it has been studied for its ability to inhibit the activity of certain enzymes, which could have implications for the development of new drugs.